4,6-dimethoxy-N-octyl-1,3,5-triazin-2-amine

• IUPAC Name: 4,6-dimethoxy-N-octyl-1,3,5-triazin-2-amine
• InChI: InChI=1S/C13H24N4O2/c1-4-5-6-7-8-9-10-14-11-15-12(18-2)17-13(16-11)19-3/h4-10H2,1-3H3,(H,14,15,16,17)
• InChI Key: QDLOHKCLESDMSS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCNC1=NC(=NC(=N1)OC)OC
• Molecular Formula: C13H24N4O2
• Molecular Weight: 268.36 g/mol

Description

DMTMM is an organic triazine derivative commonly used for activation of carboxylic acids, particularly for amide synthesis. It’s one of the most common reagents used for amide coupling, a common reaction in organic chemistry.

Synthesis Analysis

DMTMM is synthesized by reacting 2-chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) with N-methylmorpholine (NMM). This reaction spontaneously forms the quaternary ammonium chloride salt of DMTMM.

Molecular Structure Analysis

The molecular formula of DMTMM is C10H17ClN4O3. It has a molar mass of 276.72 g/mol.

Chemical Reactions Analysis

DMTMM is used in the synthesis of various carboxylic functional groups such as esters and anhydrides, in addition to its primary use for amide synthesis. It can also be used to make esters from the corresponding alcohol and carboxylic acid.

Physical And Chemical Properties Analysis

DMTMM is a stable yet highly reactive compound. It is usually used in the chloride form but the tetrafluoroborate salt is also commercially available.

Mechanism of Action

The mechanism of DMTMM coupling involves the formation of an active ester. First, the carboxylic acid reacts with DMTMM to form the active ester, releasing a molecule of N-methylmorpholinium (NMM). The resulting ester is highly reactive and can undergo a nucleophilic attack by an amine, an alcohol, or another nucleophile.

Safety and Hazards

DMTMM is labeled as a hazardous substance. It has hazard statements H302 and H314, indicating that it is harmful if swallowed and causes severe skin burns and eye damage.